Cas no 2138216-21-2 (1H-Pyrazole-4-carboxylic acid, 3-methyl-1-(1-methyl-4-piperidinyl)-, methyl ester)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 3-methyl-1-(1-methyl-4-piperidinyl)-, methyl ester
• CAS No: 2138216-21-2
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 5269029
• Update Time: 2025-05-20

1H-Pyrazole-4-carboxylic acid, 3-methyl-1-(1-methyl-4-piperidinyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 3-methyl-1-(1-methyl-4-piperidinyl)-, methyl ester

• Inchi： 1S/C12H19N3O2/c1-9-11(12(16)17-3)8-15(13-9)10-4-6-14(2)7-5-10/h8,10H,4-7H2,1-3H3
• InChI Key： OLCFXGSSWMGEJE-UHFFFAOYSA-N
• SMILES： N1(C2CCN(C)CC2)C=C(C(OC)=O)C(C)=N1

Additional information on 1H-Pyrazole-4-carboxylic acid, 3-methyl-1-(1-methyl-4-piperidinyl)-, methyl ester

Comprehensive Overview of 1H-Pyrazole-4-carboxylic acid, 3-methyl-1-(1-methyl-4-piperidinyl)-, methyl ester (CAS No. 2138216-21-2)

The compound 1H-Pyrazole-4-carboxylic acid, 3-methyl-1-(1-methyl-4-piperidinyl)-, methyl ester (CAS No. 2138216-21-2) is a specialized organic molecule with a unique structural framework combining a pyrazole core and a piperidine moiety. This ester derivative has garnered attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of both 3-methyl and 1-methyl-4-piperidinyl substituents enhances its steric and electronic properties, making it a candidate for modulating biological activity. Researchers are particularly interested in its role in drug discovery, where pyrazole-based compounds are known for their diverse pharmacological profiles.

In recent years, the demand for heterocyclic compounds like this ester has surged, driven by their applications in developing kinase inhibitors and anti-inflammatory agents. The methyl ester group in the structure offers synthetic flexibility, enabling further derivatization for targeted applications. A key advantage of this compound lies in its balanced lipophilicity, which is critical for optimizing drug bioavailability—a hot topic in medicinal chemistry discussions. Analytical techniques such as HPLC and NMR are routinely employed to characterize its purity and confirm its structural integrity, ensuring compliance with industry standards.

The synthesis of CAS No. 2138216-21-2 typically involves multi-step organic reactions, including condensation and esterification processes. Innovations in green chemistry have prompted explorations into catalytic methods to improve yield and reduce waste, aligning with the global push for sustainable practices. This compound’s stability under ambient conditions also makes it a practical choice for industrial-scale production. Notably, its piperidine segment is structurally analogous to fragments found in several FDA-approved drugs, sparking interest in its potential to serve as a building block for central nervous system (CNS)-targeted therapies.

From a commercial perspective, suppliers of 1H-Pyrazole-4-carboxylic acid derivatives emphasize batch-to-batch consistency, given the compound’s utility in high-value applications. Regulatory compliance, particularly with REACH and GMP guidelines, is a priority for manufacturers. The compound’s spectral data (e.g., IR, MS) is often documented in technical datasheets to facilitate end-users in quality control. As the pharmaceutical industry increasingly adopts AI-driven molecular design, compounds like this are being screened in silico for novel bioactivities, further expanding their market relevance.

In summary, 1H-Pyrazole-4-carboxylic acid, 3-methyl-1-(1-methyl-4-piperidinyl)-, methyl ester represents a compelling case study in modern synthetic chemistry. Its dual functionality as a pharmacophore and a chemical intermediate underscores its interdisciplinary importance. Ongoing research into its mechanistic pathways and derivatization potential will likely solidify its position in both academic and industrial settings, particularly in the context of precision medicine and catalyst development.